Cas no 23256-40-8 (Guanoxabenz hydrochloride)

• Product Name: Guanoxabenz hydrochloride
• CAS No: 23256-40-8
• MF: C₈H₉Cl₃N₄O
• MW: 283.542258024216
• CID: 251892
• PubChem ID: 9567830
• Update Time: 2025-04-19

Guanoxabenz hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidamide,2-[(2,6-dichlorophenyl)methylene]-N-hydroxy-, hydrochloride (1:1)
• 1-[(2,6-dichlorophenyl)methyleneamino]-3-hydroxy-guanidine hydrochloride
• 3-((2,6-Dichlorophenyl)methylene)-N-hydroxycarbazamidine monohydrochloride
• Guanoxaben HCl
• Guanoxaben hydrochloride
• N''-[(E)-(2,6-dichlorophenyl)methylidene]-N-hydroxycarbonohydrazonic diamide
• Guanoxabenz hydrochloride
• Guanoxabenz (hydrochloride)
• 2-[(E)-(2,6-dichlorophenyl)methylideneamino]-1-hydroxyguanidine;hydrochloride
• ASL1V61E48
• 23256-40-8
• 2-[(E)-(2, 6-dichlorophenyl)methylideneamino]-1-hydroxyguanidine;hydrochloride
• EINECS 245-532-6
• 2-((2,6-DICHLOROPHENYL)METHYLENE)-N-HYDROXYHYDRAZINECARBOXIMIDAMIDE, HYDROCHLORIDE
• EINECS 248-675-2
• HY-U00123A
• 3-((2,6-Dichlorophenyl)methylene)-N-hydroxycarbazamidine hydrochloride
• 27818-21-9
• UNII-ASL1V61E48
• 3-[(2,6-dichlorophenyl)methylene]-N-hydroxycarbazamidine monohydrochloride
• MS-24030
• HYDRAZINECARBOXIMIDAMIDE, 2-((2,6-DICHLOROPHENYL)METHYLENE)-N-HYDROXY-, HYDROCHLORIDE (1:1)
• 3-[(2,6-Dichlorophenyl)methylene]-N-hydroxycarbazamidine hydrochloride
• BENZERIAL
• CS-0160139
• GUANOXABENZ HYDROCHLORIDE [MI]

• Inchi： 1S/C8H8Cl2N4O.ClH/c9-6-2-1-3-7(10)5(6)4-12-13-8(11)14-15;/h1-4,15H,(H3,11,13,14);1H/b12-4+;
• InChI Key： PQPZROSFRCBPIM-AQCBZIOHSA-N
• SMILES： ClC1C=CC=C(C=1/C=N/N=C(\N)/NO)Cl.Cl

Computed Properties

• Exact Mass: 281.98447
• Monoisotopic Mass: 281.984194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Melting Point: 173-175°
• PSA: 80.5